Cas no 383181-48-4 (Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)-)
383181-48-4 structure
Product Name:Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)-
CAS No:383181-48-4
MF:C12H6Br2FNO3
MW:390.987345218658
CID:1489247
PubChem ID:18448750
Update Time:2025-04-21
Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)-
- DS-020868
- 383181-48-4
- SCOKCZOWHAVLLJ-UHFFFAOYSA-N
- 3,5-dibromo-4-(4-nitrophenoxy)fluorobenzene
- SCHEMBL3141199
- 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)benzene
-
- Inchi: 1S/C12H6Br2FNO3/c13-10-5-7(15)6-11(14)12(10)19-9-3-1-8(2-4-9)16(17)18/h1-6H
- InChI Key: SCOKCZOWHAVLLJ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1OC1C=CC(=CC=1)[N+](=O)[O-])Br)F
Computed Properties
- Exact Mass: 388.86978
- Monoisotopic Mass: 388.86985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
383181-48-4 (Benzene, 1,3-dibromo-5-fluoro-2-(4-nitrophenoxy)-) Related Products
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